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Flavonoids
Flavonoids are a class of plant secondary metabolites widely distributed in fruits, vegetables, and other plants. They play significant roles in various aspects such as protecting plants from environmental stresses, contributing to the coloration of flowers, and possessing potential health benefits for humans. These compounds exhibit a wide range of bioactivities, including antioxidant, anti-inflammatory, and anticancer properties. Structurally, flavonoids consist of a 15-carbon backbone with four rings (C6-C3-C6), often featuring multiple hydroxyl groups, which contribute to their diverse biological activities. Due to these beneficial effects, they are increasingly being explored in the development of functional foods, dietary supplements, and pharmaceuticals aimed at improving human health and well-being.
8-O-methylated flavonoids
Flavones
Flavonoid-7-O-glycosides
Flavonoid O-glycosides
O-methylated flavonoids
Flavonoid-7-O-glucuronides
Flavans
Flavonoid glycosides
8-prenylated flavanones
8-prenylated flavones
7-O-methylated flavonoids
Flavonoid-3-O-glycosides
Biflavonoids and polyflavonoids
Pyranoflavonoids
4'-O-methylated flavonoids
Flavonols
Flavanonols
Hydroxyflavonoids
Anthocyanidins
6-prenylated flavones
3'-O-methylated flavonoids
Flavonoid O-glucuronides
Catechin gallates
Anthocyanidin-3-O-glycosides
Flavonoid 8-C-glycosides
3'-prenylated flavanones
Flavonoid-8-O-glucuronides
Flavan-3-ols
6-O-methylated flavonoids
Epigallocatechins
Flavanones
3-O-methylated flavonoids
Catechins
Flavonoid C-glycosides
Flavonoid 3-O-p-coumaroyl glycosides
3'-prenylated flavones
2'-O-methylated flavonoids
Flav-3-enes
Anthocyanidin-5-O-glycosides
8-prenylated flavans
Furanoflavones
5-O-methylated flavonoids
3-prenylated flavones
2'-prenylated flavans
6-prenylated flavanones
Flavonoid-8-O-glycosides
7-hydroxyflavonoids
Rotenoid O-glycosides
Flavonoid-3-O-glucuronides
Aurone O-glycosides
Furanoflavonoids and dihydrofuranoflavonoids
2'-prenylated flavones
Leucoanthocyanidins
3'-prenylated flavans
3-sulfated flavonoids
Flavan-4-ols
Sulfated flavonoids
Anthocyanidin 3p-O-6-p-coumaroyl glycosides
3-prenylated flavans
2'-prenylated flavanones
6-prenylated flavans
Anthocyanidin-7-O-Glycosides
Anthocyanidin 5-O-6-p-coumaroyl glycosides
5-hydroxyflavonoids
Monohydroxyflavonoids
4-O-methylated flavonoids
Anthocyanidin 3-O-6-p-coumaroyl glycosides
Flavonoid 3p-O-p-coumaroyl glycosides
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Tetramethylammonium Chloride: A Critical Review of its Applications in Chemical BiopharmaceuticalsTetramethylammonium Chloride: A Critical Review of its Applications in Chemical Biopharmaceuticals Tetramethylammonium chloride (TMACl), a quaternary ammonium salt with the chemical formula (CH 3 ) 4 NCl, has evolved from a simple phase-transfer catalyst to a multifaceted tool in biopharmaceutical research and manufacturing. This crystalline compound exhibits high water solubility, thermal...
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Critical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical FormulationsCritical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical Formulations Calcium stearate is a widely used excipient in the pharmaceutical industry, primarily known for its role as a lubricant and anti-tacking agent in various solid dosage forms such as tablets, capsules, and granules. It is a calcium salt of stearic acid, which makes it a versatile and cost-effective solution for...
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N,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical SynthesisN,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical Synthesis N,O-Bis(trimethylsilyl)acetamide (BSA) has emerged as a transformative silylating agent and catalyst in modern synthetic chemistry. Characterized by the molecular formula C 8 H 21 NOSi 2 , this thermally stable liquid facilitates critical reactions through silicon-oxygen and silicon-nitrogen bond formation. Beyond its...
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A Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic ApplicationsA Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic Applications Scopolamine hydrobromide, a belladonna alkaloid derived primarily from plants of the Solanaceae family, represents a cornerstone in clinical therapeutics due to its potent anticholinergic properties. This crystalline compound (chemical formula C 17 H 21 NO 4 ·HBr·3H 2 O) competitively antagonizes muscarinic...
